Cas no 62578-43-2 (5H-Indeno[1,2-b]pyridine, 2-methyl-4-phenyl-)

• Product Name: 5H-Indeno[1,2-b]pyridine, 2-methyl-4-phenyl-
• CAS No: 62578-43-2
• MF: C₁₉H₁₅N
• MW: 257.329104661942
• CID: 439493
• PubChem ID: 620887
• Update Time: 2025-04-19

5H-Indeno[1,2-b]pyridine, 2-methyl-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 5H-Indeno[1,2-b]pyridine, 2-methyl-4-phenyl-
• 2-methyl-4-phenyl-5H-indeno[1,2-b]pyridine
• VFAYCDLSSXWQHJ-UHFFFAOYSA-N
• 3-Methyl-1-phenyl-4-azafluorene
• 62578-43-2
• 2-Methyl-4-phenyl-5H-indeno[1,2-b]pyridine #
• DTXSID00347381

• Inchi： 1S/C19H15N/c1-13-11-17(14-7-3-2-4-8-14)18-12-15-9-5-6-10-16(15)19(18)20-13/h2-11H,12H2,1H3
• InChI Key： VFAYCDLSSXWQHJ-UHFFFAOYSA-N
• SMILES： N1C(C)=CC(C2C=CC=CC=2)=C2C=1C1C=CC=CC=1C2

Computed Properties

• Exact Mass: 257.12055
• Monoisotopic Mass: 257.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89